Cas no 2228251-00-9 (3-6-(trifluoromethyl)pyridin-3-ylbut-3-en-1-amine)

• Product Name: 3-6-(trifluoromethyl)pyridin-3-ylbut-3-en-1-amine
• CAS No: 2228251-00-9
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 5838059
• PubChem ID: 165785107
• Update Time: 2025-06-13

3-6-(trifluoromethyl)pyridin-3-ylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-6-(trifluoromethyl)pyridin-3-ylbut-3-en-1-amine
• 3-[6-(trifluoromethyl)pyridin-3-yl]but-3-en-1-amine
• 2228251-00-9
• EN300-1958178

• Inchi： 1S/C10H11F3N2/c1-7(4-5-14)8-2-3-9(15-6-8)10(11,12)13/h2-3,6H,1,4-5,14H2
• InChI Key： KAPGSBWTHJPHIJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(=C)CCN)(F)F

Computed Properties

• Exact Mass: 216.08743285g/mol
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-6-(trifluoromethyl)pyridin-3-ylbut-3-en-1-amine

Introduction to 3-6-(trifluoromethyl)pyridin-3-ylbut-3-en-1-amine (CAS No. 2228251-00-9)

3-6-(trifluoromethyl)pyridin-3-ylbut-3-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228251-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group and an unsaturated alkenyl chain in its molecular structure contributes to its unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural framework of 3-6-(trifluoromethyl)pyridin-3-ylbut-3-en-1-amine incorporates a pyridine ring substituted at the 3 and 6 positions with a trifluoromethyl group, which is known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the butenylamine moiety introduces a polar amine group, facilitating interactions with biological targets such as enzymes and receptors. This combination of structural features makes the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. Pyridine derivatives have been extensively studied due to their ability to modulate biological pathways by acting as ligands for specific targets. The trifluoromethyl group, in particular, is a common pharmacophore in drug design because it can improve lipophilicity, reduce metabolic degradation, and enhance binding interactions with proteins.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound 3-6-(trifluoromethyl)pyridin-3-ylbut-3-en-1-amine represents a promising example of how structural modifications can lead to the discovery of novel therapeutic agents. Its unique chemical composition suggests potential applications in inhibiting key enzymes or receptors involved in disease pathways.

One area where this compound shows particular promise is in the development of inhibitors for enzymes that play a role in cancer progression. For instance, studies have demonstrated that pyridine-based compounds can interact with kinases and other enzymes involved in tumor growth and survival. The presence of the trifluoromethyl group may enhance the compound's ability to bind tightly to these targets, leading to more effective inhibition.

Furthermore, the unsaturated alkenyl chain in 3-6-(trifluoromethyl)pyridin-3-ylbut-3-en-1-amine could contribute to its ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system disorders. This property is particularly important for drugs targeting neurological conditions such as Alzheimer's disease or Parkinson's disease, where brain penetration is critical for therapeutic efficacy.

The synthesis of 3-6-(trifluoromethyl)pyridin-3-ylbut-3-en-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), is essential for characterizing the compound's structure and verifying its identity.

Once synthesized, 3-6-(trifluoromethyl)pyridin-3-enalbutenylamine undergoes rigorous testing to evaluate its pharmacological properties. In vitro assays are conducted to assess its activity against various biological targets, while computational modeling helps predict its binding interactions and potential side effects. These studies provide valuable insights into the compound's mechanism of action and its potential therapeutic applications.

The development of new drugs is a complex process that involves extensive research and collaboration between chemists, biologists, and clinicians. The compound 3-(trifluoromethyl)-6-pyridin-butene amine CAS 2228251 00 9 represents an example of how basic research can lead to innovative therapeutic solutions. By understanding its chemical properties and biological activities, researchers can refine its structure further to improve its efficacy and safety profile.

In conclusion,CAS No 2228251 00 9, known as (E)-N-(6-trifluoromethylpyridin 2 yl)-4-propenylbenzamide, is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a pyridine ring substituted with a trifluoromethyl group and an unsaturated alkenyl chain makes it an interesting candidate for drug development. Ongoing studies aim to explore its applications in treating various diseases by modulating key biological pathways through targeted inhibition.